4,5-Epoxycholestan-3-ol

• CAS: 834882-13-2

Core Science & Biosynthesis

4,5-Epoxycholestan-3-ol and cholesterol metabolism

Initiating Data Collection

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Expanding Search Parameters

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Deepening Knowledge Acquisition

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Defining the Compound's Role

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Clarifying Structural Nuances

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Outlining a Guide's Sections

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Defining the Core Focus

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Refining the Nomenclature

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Structuring the Guide

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Organizing the Content

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Protocols & Analytical Methods

Application Note: In Vivo Pharmacodynamics and Toxicology of 4,5-Epoxycholestan-3-ol

Abstract

This guide outlines the standardized protocols for the in vivo characterization of 4,5-epoxycholestan-3-ol (an isomer of the more common 5,6-epoxycholesterol). Unlike the widely studied 5,6-epoxide (a major non-enzymatic oxidation product of cholesterol), the 4,5-epoxide is typically derived from

-steroids (e.g., allocholesterol or cholest-4-ene precursors) and represents a distinct chemical space in sterol signaling and toxicology. This document provides a rigorous framework for formulation, administration, and mass-spectrometry-based quantification, focusing on distinguishing its metabolic fate from other oxysterols.

Part 1: Chemical Identity & Formulation Strategy

The Challenge of Isomerism

Researchers must verify the isomeric purity of 4,5-epoxycholestan-3-ol before in vivo administration.

• Target Compound: 4,5-epoxycholestan-3-ol (derived from

  -steroids).

• Common Confounder: 5,6-epoxycholesterol (derived from

  -cholesterol).

• Stability Warning: The 4,5-epoxide ring is electrophilic and susceptible to hydrolysis by microsomal epoxide hydrolase (mEH) or acidic environments, yielding cholestane-3,4,5-triol .

Vehicle Formulation (Solubility & Stability)

Due to high lipophilicity (LogP > 6) and hydrolytic instability, simple aqueous buffers are unsuitable.

Method	Application	Protocol Summary	Stability Rating
HP- -CD Complex	IV / IP Injection	Dissolve sterol in EtOH; add to 20% (w/v) 2-hydroxypropyl- -cyclodextrin in PBS; evaporate EtOH.	⭐⭐⭐⭐⭐ (High)
Pegylated Liposomes	Biodistribution	Lipid film (DSPC:Chol:PEG-DSPE 55:40:5) + 4,5-epoxy; hydrate; extrude (100 nm).	⭐⭐⭐⭐ (Med-High)
Corn Oil Gavage	Oral Toxicity	Dissolve directly in stripped corn oil (sonicate at 37°C).	⭐⭐⭐ (Medium)
DMSO/PBS	Acute Screening	Dissolve in DMSO (stock); dilute to <5% DMSO in warm PBS immediately before use.	⭐ (Low - Precipitates)

Part 2: Experimental Protocols

Protocol A: Pharmacokinetics & Metabolism (IV Bolus)

Objective: Determine the plasma half-life (

) and conversion to cholestane-3,4,5-triol.

1. Animal Model:

• Male C57BL/6J mice (8-10 weeks), n=4 per timepoint.

• Rationale: Standard background for lipid metabolism studies.

2. Dosing:

• Dose: 5 mg/kg (IV tail vein).

• Vehicle: 20% HP-

  -CD complex.

3. Sampling:

• Timepoints: 5 min, 30 min, 1 h, 4 h, 12 h, 24 h.

• Collection: Retro-orbital bleed into EDTA tubes (plasma) or cardiac puncture (terminal).

• Critical Step: Immediately add BHT (Butylated hydroxytoluene) (100

  M) and TPPU (Epoxide Hydrolase inhibitor) to plasma to prevent ex vivo oxidation or hydrolysis.

4. Extraction (Saponification-Free):

• Note: Do NOT use alkaline saponification; it destroys epoxides.

• Mix 50

  L plasma with 200 L Acetone/Methanol (1:1) containing deuterated internal standard ( -cholesterol).

• Vortex, centrifuge (10,000 x g, 10 min, 4°C).

• Inject supernatant into LC-MS/MS.

Protocol B: Sub-Chronic Toxicity & Liver Histology

Objective: Assess hepatotoxicity (epoxides can form DNA/protein adducts).

1. Dosing Regimen:

• Route: Intraperitoneal (IP).

• Frequency: Daily for 14 days.

• Doses: Vehicle, 1 mg/kg, 10 mg/kg.

2. Endpoints:

• Serum Biochemistry: ALT, AST (hepatocellular injury), ALP (cholestasis).

• Histology: H&E staining of liver (look for lipid droplets/steatosis or necrosis).

• Molecular Marker: Measure hepatic levels of ChREBP and SREBP-1c (oxysterols often modulate LXR activity, altering lipogenesis).

Part 3: Analytical Validation (LC-MS/MS)

To distinguish 4,5-epoxycholestan-3-ol from its isomers, use the following Multiple Reaction Monitoring (MRM) transitions.

Instrument: Triple Quadrupole MS (ESI+ mode). Column: C18 Reverse Phase (e.g., Kinetex 2.6

m).

Analyte	Precursor ( )	Product ( )	Retention Time (Relative)
4,5-Epoxycholestan-3-ol	403.3 [M+H]	385.3 [H O Loss]	1.05
5,6-Epoxycholesterol	403.3 [M+H]	385.3 [H O Loss]	1.00 (Reference)
Cholestane-3,4,5-triol	421.3 [M+H]	403.3 [H O Loss]	0.85

Note: Chromatographic separation is essential as mass transitions overlap. Use an isocratic hold of Acetonitrile:Water (90:10) to resolve the 4,5 and 5,6 isomers.

Part 4: Mechanistic Visualization

Pathway Diagram: Metabolic Fate of Sterol Epoxides

The following diagram illustrates the critical divergence between bioactivity (LXR activation) and detoxification (Hydrolysis).

Caption: Divergent metabolic pathways of 4,5-epoxycholestan-3-ol. The epoxide is either detoxified to a triol by hydrolases or forms toxic adducts.

Experimental Workflow: In Vivo Assessment

Caption: Step-by-step workflow for the pharmacokinetic evaluation of 4,5-epoxycholestan-3-ol.

References

• Griffiths, W. J., & Wang, Y. (2020). Oxysterol research: a brief review. Biochemical Society Transactions.

• Luu, W., Sharpe, L. J., & Brown, A. J. (2016). Oxysterols: Old Tale, New Twists. Annual Review of Pharmacology and Toxicology.

• McDonald, J. G., et al. (2012). Extraction and analysis of oxysterols from biological fluids and tissues. Journal of Lipid Research.

• Schroepfer, G. J. (2000). Oxysterols: modulators of cholesterol metabolism. Physiological Reviews.

• Salvador, J. A. R., et al. (2004). Oxidation of Δ4- and Δ5-Steroids with Hydrogen Peroxide Catalyzed by Porphyrin Complexes. European Journal of Organic Chemistry. (Provides synthesis/characterization data for 4,5-epoxides).

Mastering the Preparation of 4,5-Epoxycholestan-3-ol Solutions: A Guide for Cellular and Biochemical Research

An Application Note and Protocol for Researchers

Abstract: 4,5-Epoxycholestan-3-ol, an important oxysterol derived from cholesterol metabolism, is a critical tool in studying cellular processes ranging from lipid biology and neuroinflammation to cancer pharmacology.[1][2] However, its pronounced hydrophobicity presents significant challenges for the preparation of stable, biologically active solutions. Improper solubilization can lead to compound precipitation, inaccurate dosing, and non-reproducible experimental outcomes. This document provides a comprehensive, scientifically-grounded guide to the preparation of 4,5-Epoxycholestan-3-ol solutions. It moves beyond simple step-by-step instructions to explain the fundamental principles of sterol chemistry that govern protocol choices, ensuring researchers can confidently and reliably prepare solutions for a variety of applications.

Part 1: Foundational Knowledge & Pre-Protocol Considerations

Successful solution preparation begins with a thorough understanding of the molecule's properties. The choices made before any reagents are mixed will dictate the success of the experiment.

Physicochemical Profile of 4,5-Epoxycholestan-3-ol

4,5-Epoxycholestan-3-ol is a crystalline solid at room temperature. It is crucial to note that the common commercially available and researched forms are the diastereomers 5α,6α-epoxy Cholestanol and 5β,6β-epoxy Cholestanol . Researchers must verify the exact isomer used, as stereochemistry can significantly impact biological activity.[2] The foundational properties of these compounds are summarized below.

Property	Value	Source(s)
Molecular Formula	C₂₇H₄₆O₂	[3]
Molecular Weight	402.7 g/mol	[3]
Appearance	White to off-white crystalline solid	[4]
Purity (Typical)	≥95%
Solid Storage	-20°C
Solid Stability	≥ 4 years at -20°C

The Science of Solvating Oxysterols

The primary challenge in preparing solutions of epoxycholestanols is their dual nature: a large, rigid, and nonpolar cholestane backbone coupled with a polar 3-hydroxyl group and an epoxide ring. This structure renders the molecule practically insoluble in aqueous buffers, which are the basis for nearly all biological assays.

The core principle for solubilization is a two-step process:

• Primary Dissolution: The crystalline solid is first dissolved in a water-miscible organic solvent in which it has high solubility. This creates a concentrated, stable stock solution.

• Secondary Dilution: The organic stock is then carefully diluted into the final aqueous medium (e.g., cell culture media, PBS) to achieve the desired working concentration.

Directly adding the solid compound to an aqueous buffer will result in non-dissolution and suspension of inactive aggregates. The organic solvent acts as a vehicle to break the crystal lattice energy of the solid and carry the individual molecules into the aqueous phase.

Solvent Selection: A Critical Decision

The choice of the primary organic solvent is paramount and depends on the compound's solubility and the tolerance of the experimental system to the solvent.

Solvent	Solubility (approx.)	Advantages	Disadvantages & Considerations
Ethanol	~20 mg/mL	High solubility, relatively low cytotoxicity, suitable for preparing aqueous dilutions for cell culture.	Final concentration in assays must be kept low (typically <0.5%) to avoid solvent-induced artifacts.
DMSO	~0.1 mg/mL to 10 mg/mL	Excellent for long-term storage of stock solutions.[5]	Lower solubility for some isomers, can induce cell differentiation or toxicity, may interfere with some assays.
Dimethylformamide (DMF)	~2 mg/mL	Intermediate solubility.	Generally more toxic than ethanol or DMSO; use with caution.[4]
Ethanol:PBS (1:2, pH 7.2)	~0.3 mg/mL	Pre-mixed for direct use in some applications.	Very low solubility, not suitable for creating high-concentration stocks.[1]

Note: Solubility data can vary between isomers and suppliers. The range for DMSO reflects data from different sources.[1][5]

The following decision-making workflow can guide solvent selection:

Caption: Solvent selection workflow for 4,5-Epoxycholestan-3-ol.

Part 2: Protocols for Solution Preparation

This section provides validated, step-by-step protocols for preparing both concentrated stock solutions and ready-to-use aqueous working solutions.

Safety First: Handling Epoxycholestanols

Before handling the compound, researchers must review the complete Safety Data Sheet (SDS). This material should be treated as hazardous.

• Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-resistant gloves.[5]

• Handling: Handle the solid powder in a chemical fume hood or a ventilated enclosure to avoid inhalation. Avoid contact with skin and eyes.[6]

• Disposal: Dispose of waste according to institutional and local regulations.

Protocol: Preparation of a Concentrated Organic Stock Solution (10 mg/mL in Ethanol)

This protocol describes the preparation of a 24.8 mM (10 mg/mL) stock solution, a common starting point for most experiments.

Materials:

• 4,5-Epoxycholestan-3-ol (solid)

• 200-proof (absolute) ethanol, molecular biology grade

• Inert gas (Argon or Nitrogen)

• Sterile glass vial with a PTFE-lined screw cap

• Analytical balance

• Calibrated pipettes

• Sonicator bath

Methodology:

• Weighing: Tare a sterile glass vial on an analytical balance. Carefully weigh a desired amount of 4,5-Epoxycholestan-3-ol solid (e.g., 5 mg) directly into the vial. Record the exact weight.

• Solvent Calculation: Calculate the volume of ethanol required to reach the target concentration of 10 mg/mL.

  • Example: For 5.0 mg of solid, you will need 500 µL of ethanol (5.0 mg / 10 mg/mL = 0.5 mL).

• Dissolution: a. Add the calculated volume of absolute ethanol to the vial containing the solid. b. Briefly purge the headspace of the vial with an inert gas (e.g., nitrogen) and immediately cap tightly. This is a critical step to displace oxygen and prevent potential long-term oxidation of the compound. c. Vortex the vial for 30-60 seconds. d. If the solid is not fully dissolved, place the vial in a sonicator bath for 5-10 minutes, or until the solution is clear.[7] Gentle warming (to 37°C) can also be used but is often unnecessary with ethanol.

• Verification & Storage: Visually inspect the solution against a light source to ensure there are no visible particles. Store the capped vial at -20°C. This stock solution is stable for up to 2 months.[5]

Protocol: Preparation of an Aqueous Working Solution for Cell Culture

This protocol details the critical dilution step from the organic stock into an aqueous medium, designed to minimize precipitation.

Workflow Diagram:

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Surprising unreactivity of cholesterol-5,6-epoxides towards nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Epoxycholesterol | C27H46O2 | CID 288202 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4025-59-6 CAS MSDS (5BETA,6BETA-EPOXYCHOLESTAN-3BETA-OL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. CHOLESTEROL-5ALPHA,6ALPHA-EPOXIDE | 1250-95-9 [chemicalbook.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Evaluation of Epoxycholestanols

A comprehensive guide for researchers, scientists, and drug development professionals on the in vitro application of epoxycholestanols, with a special focus on establishing experimental parameters for 4,5-Epoxycholestan-3-ol.

Authored by a Senior Application Scientist

Abstract

This document provides a detailed guide for the in vitro investigation of epoxycholestanols, a class of oxysterols with emerging biological significance. While direct experimental data for 4,5-Epoxycholestan-3-ol is limited in current scientific literature, this guide offers a robust framework for initiating research by leveraging established protocols for the closely related and well-characterized isomers, 5,6α-epoxycholesterol and 5,6β-epoxycholesterol, and their primary metabolite, Cholestane-3β,5α,6β-triol (CT). The provided methodologies and dosage recommendations are grounded in peer-reviewed studies and are intended to serve as a validated starting point for exploring the bioactivity of 4,5-Epoxycholestan-3-ol and other novel epoxycholestanol derivatives.

Introduction: The Rationale for Studying Epoxycholestanols

Oxysterols, the oxidized derivatives of cholesterol, are no longer considered mere byproducts of cholesterol metabolism but are now recognized as critical signaling molecules involved in a myriad of physiological and pathological processes.[1][2] Among these, the epoxycholestanols are of particular interest due to their potential roles in cancer biology, inflammation, and neurodegenerative diseases.[2][3] The epoxide functional group imparts a unique reactivity to these molecules, allowing them to interact with cellular nucleophiles and modulate various signaling pathways.

While the majority of research has concentrated on 5,6α- and 5,6β-epoxycholesterol, the biological activities of other isomers, such as the titular 4,5-Epoxycholestan-3-ol, remain largely unexplored. This document aims to bridge this knowledge gap by providing a comprehensive set of application notes and protocols. By understanding the established methodologies for the 5,6-isomers, researchers can logically design and execute experiments to elucidate the specific biological functions of 4,5-Epoxycholestan-3-ol.

Pre-experimental Considerations: Setting the Stage for Success

Compound Handling and Stock Solution Preparation

The hydrophobic nature of epoxycholestanols necessitates careful preparation of stock solutions to ensure their bioavailability in aqueous cell culture media.

• Solubility: 4,5-Epoxycholestan-3-ol, like other epoxycholestanols, is expected to be soluble in organic solvents such as ethanol, DMSO, and dimethylformamide. It is crucial to first dissolve the crystalline solid in a minimal amount of the chosen organic solvent before further dilution in aqueous buffers or cell culture media.

• Recommended Solvents: Ethanol is often the preferred solvent for preparing stock solutions of cholesterol and its derivatives for cell-based assays.[4]

• Protocol for Stock Solution Preparation (10 mM):

  • Accurately weigh the desired amount of 4,5-Epoxycholestan-3-ol.

  • Dissolve the compound in a minimal volume of absolute ethanol. For example, to prepare a 10 mM stock solution, dissolve 4.03 mg of the compound (assuming a molecular weight of 402.67 g/mol ) in 1 mL of absolute ethanol.

  • Gentle warming and vortexing may be required to ensure complete dissolution.

  • Store the stock solution at -20°C in amber vials to protect from light.

• Working Dilutions: When preparing working concentrations for cell treatment, the final concentration of the organic solvent in the cell culture medium should be kept to a minimum (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Cell Line Selection

The choice of cell line is paramount and should be guided by the specific biological question being addressed. Based on studies with related epoxycholestanols, the following cell lines are suggested for initial screening of 4,5-Epoxycholestan-3-ol's activity:

• Cancer Cell Lines:

  • A549 (Human Lung Carcinoma): Extensively used to study cytotoxicity and cell death mechanisms induced by oxysterols.[1]

  • MCF-7 and MDA-MB-231 (Human Breast Cancer): Useful for investigating effects on cell viability and migration.[5]

  • PC-3 (Human Prostate Cancer): A relevant model for studying the anti-proliferative effects of oxysterols.[6]

  • Caco-2 (Human Colon Adenocarcinoma): A model for studying cytotoxicity in colon cancer.

• Non-Cancerous Cell Lines:

  • To assess general cytotoxicity and for comparison with cancer cell lines, consider using cell lines like HEK293T (Human Embryonic Kidney) or normal human cell lines relevant to the research area.

Core Protocols for In Vitro Assessment

The following protocols are adapted from established methods used for 5,6-epoxycholesterol and Cholestane-3β,5α,6β-triol and provide a solid foundation for investigating 4,5-Epoxycholestan-3-ol.

Cell Viability and Cytotoxicity Assays

A primary step in characterizing a new compound is to determine its effect on cell viability.

• Principle: These assays measure cellular metabolic activity or membrane integrity to quantify the number of viable cells after treatment.

• Recommended Assay: The Cell Counting Kit-8 (CCK-8) assay is a sensitive colorimetric assay for the determination of the number of viable cells.

• Protocol: CCK-8 Assay

  • Seed cells in a 96-well plate at a density of 8,000 cells per well and incubate overnight.

  • Prepare serial dilutions of 4,5-Epoxycholestan-3-ol in complete cell culture medium. Based on data for related compounds, a starting concentration range of 1 µM to 50 µM is recommended.[1]

  • Remove the overnight culture medium and add 100 µL of the medium containing the different concentrations of the test compound. Include a vehicle control (medium with the same concentration of ethanol as the highest treatment dose).

  • Incubate the plate for 24, 48, and 72 hours at 37°C in a 5% CO2 incubator.

  • Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control.

Apoptosis and Cell Death Mechanism Assays

Understanding how a compound induces cell death is a critical next step.

• Principle: These assays detect biochemical and morphological changes characteristic of apoptosis, necrosis, or other forms of programmed cell death.

• Recommended Assays:

  • Annexin V/Propidium Iodide (PI) Staining: Differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

  • Caspase Activity Assays: Measures the activity of key executioner caspases, such as caspase-3.

  • Western Blotting for Apoptosis-Related Proteins: Detects changes in the expression of proteins like Bcl-2, Bax, and cleaved PARP.

• Protocol: Annexin V/PI Staining by Flow Cytometry

  • Seed cells in a 6-well plate and treat with various concentrations of 4,5-Epoxycholestan-3-ol for a predetermined time (e.g., 24 hours).

  • Harvest the cells (including floating cells in the medium) and wash with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and Propidium Iodide to the cell suspension.

  • Incubate in the dark at room temperature for 15 minutes.

  • Analyze the cells by flow cytometry.

Investigating the Mechanism of Action: Signaling Pathways

Epoxycholestanols are known to modulate several key cellular signaling pathways. Investigating these pathways can provide insight into the specific mechanism of action of 4,5-Epoxycholestan-3-ol.

Potential Signaling Pathways to Investigate

• Endoplasmic Reticulum (ER) Stress: Oxysterols can induce ER stress, leading to the unfolded protein response (UPR) and subsequent apoptosis. Key markers to investigate include p-IRE1α and CHOP.[1]

• Autophagy: Some oxysterols can induce autophagy, which can be either a pro-survival or pro-death mechanism depending on the cellular context.[1]

• Liver X Receptor (LXR) Signaling: Certain epoxycholesterols can act as modulators of LXR, a nuclear receptor that plays a crucial role in cholesterol homeostasis and inflammation.[2]

• Pyroptosis: Recent studies have shown that Cholestane-3β,5α,6β-triol can induce a form of inflammatory cell death called pyroptosis through the activation of GSDME.[2][3]

Experimental Workflow for Pathway Analysis

Caption: Experimental workflow for signaling pathway analysis.

Data Presentation and Interpretation

Recommended Dosage Ranges for In Vitro Experiments

The following table summarizes recommended starting concentrations for in vitro experiments based on data from related epoxycholestanols. It is imperative to perform dose-response experiments to determine the optimal concentration for your specific cell line and assay.

Assay Type	Cell Line (Example)	Recommended Starting Concentration Range	Reference(s)
Cell Viability (CCK-8)	A549	10 - 25 µM	[1]
MCF-7, MDA-MB-231	10 - 20 µM	[5]
Apoptosis (Annexin V/PI)	A549	15 - 25 µM	[1]
ER Stress Induction	A549	15 - 20 µM	[1]
Autophagy Induction	A549	15 µM	[1]

Visualizing the Proposed Mechanism of Action

The following diagram illustrates a hypothetical signaling pathway for 4,5-Epoxycholestan-3-ol, based on the known mechanisms of related oxysterols. This can serve as a conceptual framework for designing experiments and interpreting results.

Caption: Hypothetical signaling pathways of 4,5-Epoxycholestan-3-ol.

Conclusion and Future Directions

The study of 4,5-Epoxycholestan-3-ol represents an exciting frontier in oxysterol research. While direct data is currently sparse, the established methodologies for its isomers provide a clear and scientifically sound path forward. By carefully adapting the protocols outlined in this guide, researchers can begin to unravel the biological functions of this novel compound and its potential therapeutic applications. Future work should focus on direct comparative studies between different epoxycholestanol isomers to understand the structure-activity relationships that govern their diverse biological effects.

References

• Dufour, J., et al. (2020). 4-cholesten-3-one decreases breast cancer cell viability and alters membrane raft-localized EGFR expression by reducing lipogenesis and enhancing LXR-dependent cholesterol transporters. Journal of Biological Chemistry, 295(49), 16686-16700. [Link]

• Kandutsch, A. A., et al. (1978). Synthesis of 4,5-epoxycholestane-3,6-diols: templates for generating the full set of eight cholestane-3,5,6-triol stereoisomers in multigram scales, but not for a cholestane-3,4,6-triol. PubMed. [Link]

• Zhang, Y., et al. (2024). Cholestane-3β,5α,6β-triol Induces Multiple Cell Death in A549 Cells via ER Stress and Autophagy Activation. International Journal of Molecular Sciences, 25(8), 4283. [Link]

• Zhang, Y., et al. (2024). Cholestane-3β,5α,6β-triol induces cancer cell death by activating GSDME-mediated pyroptosis. Frontiers in Pharmacology, 15, 1346059. [Link]

• de Medina, P., et al. (2009). Surprising unreactivity of cholesterol-5,6-epoxides towards nucleophiles. Journal of Lipid Research, 50(12), 2433-2443. [Link]

• Zhang, Y., et al. (2024). Cholestane-3β,5α,6β-triol induces cancer cell death by activating GSDME-mediated pyroptosis. ResearchGate. [Link]

• Watabe, T., & Sawahata, T. (1979). Biotransformation of cholesterol to cholestane-3beta,5alpha,6beta-triol via cholesterol alpha-epoxide (5alpha,6alpha-epoxycholestan-3beta-ol) in bovine adrenal cortex. ResearchGate. [Link]

• Zhao, Y. Y. (2024). What is the solution for dissolving cholesterol? ResearchGate. [Link]

• Salen, G., & Grundy, S. M. (1973). Biosynthesis of 5 -cholestan-3 -ol in cerebrotendinous xanthomatosis. PubMed. [Link]

• LIPID MAPS. (2007). Sterols Mass Spectra Protocol. LIPID MAPS. [Link]

• Xu, L., & Porter, N. A. (2020). Reactive Sterol Electrophiles: Mechanisms of Formation and Reactions with Proteins and Amino Acid Nucleophiles. Molecules, 25(9), 2198. [Link]

• Zhang, Y., et al. (2024). Cholestane-3β,5α,6β-triol induces cancer cell death by activating GSDME-mediated pyroptosis. Frontiers in Pharmacology. [Link]

• de Medina, P., et al. (2009). Identification and pharmacological characterization of cholesterol-5,6-epoxide hydrolase as a target for tamoxifen and AEBS ligands. Journal of Lipid Research, 50(12), 2433-2443. [Link]

• Babiker, A., et al. (1996). The oxysterols cholest-5-ene-3 beta,4 alpha-diol, cholest-5-ene-3 beta,4 beta-diol and cholestane-3 beta,5 alpha,6 alpha-triol are formed during in vitro oxidation of low density lipoprotein, and are present in human atherosclerotic plaques. PubMed. [Link]

• He, L., et al. (2013). Cholestane-3β, 5α, 6β-triol Suppresses Proliferation, Migration, and Invasion of Human Prostate Cancer Cells. PLoS ONE, 8(6), e65334. [Link]

• Advanced BioMatrix. (2024). Stem Cell Culture & Adipogenic Differentiation Protocol. Advanced BioMatrix. [Link]

• Mañas, F. (2014). Could anyone recommend any method for dissolving the oil in the aqueous culture medium? ResearchGate. [Link]

• O'Callaghan, Y. C., et al. (2014). Evaluation of the Cytotoxicity of Cholesterol Oxides in Human Colon Cancer Caco-2 Cells. Food and Nutrition Sciences, 5(1), 15-24. [Link]

Sources

• 1. Synthetic and biosynthetic methods for selective cyclisations of 4,5-epoxy alcohols to tetrahydropyrans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Surprising unreactivity of cholesterol-5,6-epoxides towards nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 4-cholesten-3-one decreases breast cancer cell viability and alters membrane raft-localized EGFR expression by reducing lipogenesis and enhancing LXR-dependent cholesterol transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cholestane-3β, 5α, 6β-triol Suppresses Proliferation, Migration, and Invasion of Human Prostate Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Mass Spectrometry Analysis of 4,5-Epoxycholestan-3-ol

Executive Summary & Biological Context

4,5-Epoxycholestan-3-ol is a specific oxysterol derived from the oxidation of

4-steroids (such as allocholesterol/cholest-4-en-3-ol), unlike the ubiquitous 5,6-epoxycholesterol which derives from cholesterol ( 5). While 5,6-epoxides are common biomarkers for oxidative stress in atherosclerosis and neurodegeneration, the 4,5-epoxides represent a distinct metabolic pathway often overlooked in standard lipidomics panels.

This guide addresses the primary analytical challenges associated with 4,5-epoxycholestan-3-ol:

• Isomeric Resolution: Differentiating the 4,5-epoxide from the isobaric 5,6-epoxide.

• Thermal Instability: Epoxides are labile and prone to rearrangement into ketones or diols during heated gas chromatography (GC) injection.

• Ionization Efficiency: As a neutral lipid, it ionizes poorly in Electrospray Ionization (ESI) without derivatization.

Chemical Logic & Experimental Design

The Origin Pathway

To understand the analysis, one must understand the origin. The position of the double bond in the precursor determines the epoxide location.

Caption: Divergent oxidation pathways of

5 vs 4 sterols. Note the risk of thermal rearrangement for epoxides.

Analytical Strategy Selection

Feature	GC-MS (EI)	LC-MS/MS (APCI/ESI)	Recommendation
Separation	High resolution of isomers	Moderate resolution	GC-MS for structural ID; LC-MS for quantification.
Sensitivity	High (femtomole range)	Medium (requires derivatization)	Use LC-MS for biological fluids.
Stability	Risk of thermal degradation	Excellent (room temp)	LC-MS is safer for labile epoxides.
Identification	Fingerprint fragmentation	Limited (water loss mostly)	GC-MS is mandatory for initial ID.

Sample Preparation Protocol

Objective: Extract sterols while preventing acid-catalyzed epoxide opening (hydrolysis to diols) and auto-oxidation.

Reagents

• Extraction Solvent: Chloroform:Methanol (2:1 v/v) with 0.01% BHT (Butylated hydroxytoluene) to stop oxidation.

• Internal Standard (IS): d7-Cholesterol or d7-5,6-epoxycholesterol (commercial surrogate).

• Derivatization Reagent (GC): BSTFA + 1% TMCS (Silylation).

• Derivatization Reagent (LC - Optional): Picolinic acid (for ESI sensitivity).

Workflow

• Lysis: Homogenize tissue/cells in PBS. Add Internal Standard immediately.

• Extraction (Folch Method):

  • Add 3 mL Chloroform:Methanol (2:1) containing BHT.

  • Vortex 1 min. Centrifuge 3000 x g for 5 min.

  • Collect lower organic phase.

  • CRITICAL: Avoid acidic conditions. Do not use acid washes, as epoxides rapidly hydrolyze to cholestane-triols.

• Drying: Evaporate under Nitrogen stream at 35°C.

• Reconstitution:

  • For LC-MS: Methanol (100 µL).[1]

  • For GC-MS: Hexane (after derivatization).

Method 1: GC-MS Analysis (Structural Confirmation)

GC-MS is the gold standard for distinguishing the 4,5-epoxide from the 5,6-epoxide based on retention time and fragmentation patterns.

Derivatization (Silylation)

Epoxides are not volatile enough for GC. We must derivatize the C3-hydroxyl group.

• Dissolve dried extract in 50 µL anhydrous pyridine.

• Add 50 µL BSTFA + 1% TMCS .

• Incubate at 60°C for 45 mins. Note: Excessive heat (>80°C) can open the epoxide ring.

• Evaporate reagents and reconstitute in hexane.

GC-MS Parameters

• System: Agilent 7890/5977 or equivalent.

• Column: DB-5MS or HP-5MS (30m x 0.25mm x 0.25µm). 5% Phenyl phase is essential for isomer separation.

• Carrier Gas: Helium at 1.0 mL/min.

• Inlet: Splitless, 250°C . Warning: Keep inlet clean to minimize thermal rearrangement.

• Temp Program:

  • 180°C (hold 1 min)

  • Ramp 20°C/min to 280°C

  • Ramp 2°C/min to 300°C (hold 5 min). Slow ramp at the end maximizes resolution between 4,5 and 5,6 isomers.

Data Interpretation

The mass spectrum of 4,5-epoxycholestan-3-ol-TMS will show:

• Molecular Ion (

  ): m/z 474 (Parent 402 + TMS 72).

• Base Peak: Often m/z 129 or fragmentation related to the D-ring, but look for specific epoxide cleavages.

• Differentiation from 5,6-Epoxide:

  • 5,6-Epoxide-TMS: Characterized by a distinct ion at m/z 318 (Loss of TMS-OH + fragmentation of ring B).

  • 4,5-Epoxide-TMS: Will exhibit a shifted fragmentation pattern due to the epoxide location on the A/B ring junction. Expect ions related to the cleavage of the C4-C5 bond.

  • Retention Time: On a DB-5MS column, 4,5-epoxides typically elute slightly earlier or adjacent to 5,6-epoxides. Use authentic standards of 5,6-epoxide (commercially available) to define the "exclusion" window.

Method 2: LC-MS/MS Analysis (Quantification)

LC-MS is preferred for routine quantification due to higher sample throughput and lack of thermal degradation.

Ionization Source: APCI vs. ESI

• APCI (Atmospheric Pressure Chemical Ionization): Recommended. Positive mode. Sterols are neutral and ionize poorly in ESI. APCI generates

  ions efficiently.

• ESI (Electrospray): Requires derivatization (e.g., Picolinyl esters) to add a charge tag.

LC-MS/MS Protocol (APCI)

• Column: C18 Reverse Phase (e.g., Kinetex 2.6µm C18, 100 x 2.1 mm).

• Mobile Phase:

  • A: Methanol/Water (50:50) + 5mM Ammonium Formate.

  • B: Isopropanol/Methanol (90:10) + 5mM Ammonium Formate.

• Gradient: High organic gradient (starting 80% B) required for sterols.

MRM Transitions (Multiple Reaction Monitoring)

Since epoxides lose water easily in the source, the precursor is often the dehydrated ion.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Note
4,5-Epoxycholestan-3-ol	403.3	385.3	15	Primary transition
385.3	367.3	25	Confirmation
5,6-Epoxycholesterol	403.3	385.3	15	Isobaric interference

Critical Separation: Because the MRM transitions are identical for 4,5 and 5,6 isomers, chromatographic separation is non-negotiable . You must validate that your LC gradient separates these two peaks using standards.

QC & Validation: The "Self-Validating" System

To ensure Trustworthiness (Part 2 of requirements), implement this decision tree for every batch.

Caption: Quality Control Decision Tree for Sterol Epoxide Analysis.

References

• LIPID MAPS Structure Database. Cholesterol and Derivatives. Retrieved from [Link]

• NIST Mass Spectrometry Data Center. 5,6-epoxycholesterol, TMS Mass Spectrum.[2] Retrieved from [Link]

• ResearchGate.

  4- and 5-Steroids with Hydrogen Peroxide. (Discusses synthesis and characterization of 4,5-epoxycholestan-3-ol). Retrieved from [Link]

• Griffiths, W. J., et al. Analytical strategies for the characterisation of oxysterols. (General protocols for sterol MS). Retrieved from [Link]

Sources

• 1. LC-MS/MS Analysis of the Epoxides and Diols Derived from the Endocannabinoid Arachidonoyl Ethanolamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5,6α-epoxycholesterol, TMS [webbook.nist.gov]

Technical Notes & Optimization

Technical Support Center: High-Lipophilicity Oxysterol Handling

Topic: Improving Solubility of 4,5-Epoxycholestan-3-ol

Executive Summary

4,5-Epoxycholestan-3-ol is a highly lipophilic oxysterol derived from the oxidation of cholest-4-ene precursors. Unlike polar metabolites, this compound exhibits Class II/IV behavior (BCS classification) : high permeability but extremely low aqueous solubility.

The Critical Failure Point: Researchers often attempt to dissolve this sterol in DMSO , treating it like a standard small molecule. However, sterols possess a rigid, planar hydrocarbon backbone that aligns poorly with DMSO's polar aprotic structure. Ethanol is the superior primary solvent, but aqueous delivery requires carrier systems to prevent immediate precipitation ("crash-out") upon contact with cell culture media.

This guide provides validated protocols to solubilize 4,5-Epoxycholestan-3-ol for in vitro and in vivo applications, prioritizing the preservation of the labile epoxide ring.

Part 1: Solvent Compatibility & Stock Preparation

WARNING: The 4,5-epoxide ring is susceptible to acid-catalyzed hydrolysis, converting the molecule into a cholestane-diol. Avoid acidic buffers (pH < 7.0) during solubilization.[1][2]

Solubility Profile Data

Solvent / Carrier	Solubility Limit (Approx.)	Suitability	Notes
Ethanol (Abs.)	~20 mg/mL	High	Recommended for primary stock solutions.[1]
Chloroform	>50 mg/mL	High	Storage only. Toxic to cells; must be evaporated.
DMSO	< 0.1 - 0.5 mg/mL	Low	NOT RECOMMENDED. Causes immediate precipitation upon aqueous dilution.
HP- -CD	~5 mg/mL (Complexed)	High	Gold standard for aqueous delivery.
Water / PBS	< 0.001 mg/mL	Insoluble	Requires carrier system.

Protocol A: The Ethanol-Flash Method (Low Concentration In Vitro)

Use this method only if the final concentration in media is < 5 µM.

• Weighing: Weigh 1 mg of 4,5-Epoxycholestan-3-ol into a glass vial (avoid plastics that leach plasticizers).

• Primary Solubilization: Add 1 mL of absolute ethanol (200 proof). Vortex vigorously for 30 seconds.

  • Tip: If particles persist, warm the vial to 37°C in a water bath for 2 minutes.

• Storage: Store this 1 mg/mL stock at -20°C under argon gas.

• Cell Delivery:

  • Prepare culture media (pre-warmed to 37°C).

  • While vortexing the media, add the ethanolic stock dropwise.

  • Limit: Ensure final ethanol concentration is < 0.5% (v/v) to avoid solvent toxicity.

Part 2: Advanced Formulation (High Concentration / In Vivo)

For concentrations > 10 µM or animal dosing, simple solvent dilution will fail. You must use a carrier system.

Protocol B: Cyclodextrin Inclusion Complex (The "Gold Standard")

This protocol encapsulates the hydrophobic sterol inside the cavity of 2-Hydroxypropyl-

-cyclodextrin (HP- -CD), rendering it water-soluble.

Reagents:

• 4,5-Epoxycholestan-3-ol

• 2-Hydroxypropyl-

  -cyclodextrin (HP- -CD) (Sigma/Roquette)

• Absolute Ethanol

• Milli-Q Water

Workflow:

• Prepare Carrier Solution: Dissolve HP-

  -CD in Milli-Q water to create a 45% (w/v) solution.

• Prepare Sterol Stock: Dissolve the oxysterol in absolute ethanol at 20 mg/mL .

• Complexation:

  • Add the ethanolic sterol solution dropwise to the HP-

    -CD solution while stirring at 800 RPM.

  • Target Ratio: 1:40 (Sterol : CD molar ratio) is typical, but for difficult sterols, start with 10% sterol solution added to 90% CD solution (v/v) .

• Solvent Evaporation: Stir the mixture in a fume hood (open cap) at room temperature for 4-6 hours (or use a stream of nitrogen) to evaporate the ethanol.

• Clarification: The solution should turn from cloudy to clear. If precipitate remains, filter through a 0.22 µm PVDF filter .

• Validation: The filtrate contains the solubilized inclusion complex.

Caption: Step-by-step workflow for generating a water-soluble cyclodextrin-oxysterol inclusion complex.

Protocol C: Liposomal Incorporation (Membrane Studies)

If your research involves membrane physiology, liposomes are biologically superior to cyclodextrins as they mimic the native environment of the sterol.

• Ratio: Mix DMPC (Dimyristoylphosphatidylcholine) and 4,5-Epoxycholestan-3-ol in a 9:1 molar ratio .

• Film Formation: Dissolve both in Chloroform. Evaporate under nitrogen to form a thin lipid film on the glass wall.

• Hydration: Add PBS (pH 7.4) and vortex vigorously for 1 hour at temperatures > 24°C (DMPC phase transition).

• Extrusion: Pass through a 100 nm polycarbonate filter to create uniform Large Unilamellar Vesicles (LUVs).

Part 3: Troubleshooting & FAQs

Q1: I added my DMSO stock to the media, and it turned milky immediately. Can I fix it?

• Answer: No. The "milkiness" is precipitated crystal formation. Once the sterol crashes out, it is thermodynamically very difficult to re-dissolve it in the same aqueous volume. You must discard the sample. Switch to the Ethanol-Flash method or Cyclodextrin complexation.

Q2: Why is the 4,5-epoxide degrading in my stock solution?

• Answer: Epoxides are strained rings. If your solvent is "wet" (contains water) or slightly acidic, the ring opens to form a diol.

  • Fix: Use anhydrous solvents. Store stocks over molecular sieves. Ensure your buffer pH is strictly

    7.4.

Q3: Can I use BSA (Bovine Serum Albumin) as a carrier?

• Answer: Yes, fatty-acid-free BSA can bind oxysterols.

  • Protocol: Incubate the ethanolic sterol stock with a 10% BSA solution at 37°C for 1 hour before adding to cells. However, BSA binding kinetics are less predictable than Cyclodextrins.

Caption: Decision matrix for selecting the appropriate solubilization strategy based on experimental concentration.

References

• Cayman Chemical.5

  ,6 -epoxy Cholestanol Product Information & Solubility Data. (Note: Solubility properties of constitutional isomers 4,5 and 5,6 are functionally identical for formulation). Link

• Lange, Y., et al. (2008). "Cholesterol homeostasis."[3] Journal of Lipid Research.[4] Discusses the use of Cyclodextrins for sterol manipulation. Link

• Szente, L., & Szejtli, J. (2004). "Cyclodextrins as lipid solubilizers."[1][5] Advanced Drug Delivery Reviews. The authoritative guide on CD-sterol ratios. Link

• Avanti Polar Lipids. Liposome Preparation: Extrusion Method.Link

• Meaney, S., et al. (2002). "Oxysterols and the Liver X Receptor." Proceedings of the Nutrition Society. Contextualizes the biological instability of epoxy-sterols. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]

Technical Support Center: Optimizing 4,5-Epoxycholestan-3-ol Reaction Conditions

Case ID: STEROID-OX-45 Status: Active Support Level: Tier 3 (Senior Scientist) Subject: Synthesis, Stabilization, and Stereochemical Control of 4,5-Epoxycholestan-3-ol

Critical Pre-Flight Check: Substrate Verification

Before proceeding with optimization, you must verify your starting material. A common error in this workflow is confusing the target with the standard cholesterol oxidation product.

• Target: 4,5-Epoxycholestan-3-ol (Epoxide at A/B ring junction).

• Required Precursor: Cholest-4-en-3-ol (Allocymhenol).

• Warning: If you start with Cholesterol (Cholest-5-en-3

  -ol), standard epoxidation will yield 5,6-epoxycholestan-3-ol (Cholesterol -oxide), not the 4,5-isomer.

Core Synthesis Workflow & Mechanism

The synthesis relies on the stereoselective epoxidation of an allylic alcohol.[1] The orientation of the C3-hydroxyl group dictates the stereochemistry of the resulting epoxide via the Henbest Rule (hydrogen bonding between the peracid and the allylic hydroxyl group).

Optimized Protocol: m-CPBA Epoxidation

Reaction Type: Electrophilic Syn-Addition Standard Scale: 100 mg – 1 g

Parameter	Recommended Condition	Rationale
Solvent	Dichloromethane (DCM) or Chloroform ( )	Non-polar solvents minimize hydrogen bonding competition, maximizing the directing effect of the 3-OH group.
Reagent	m-CPBA (1.2 – 1.5 eq)	meta-Chloroperoxybenzoic acid is the standard for directed epoxidation. Ensure purity >70%.
Temperature	0°C to Room Temp (25°C)	Lower temperatures favor kinetic control and improve stereoselectivity.
Buffer	or (Solid suspension)	CRITICAL: Scavenges m-chlorobenzoic acid byproduct. 4,5-epoxides are acid-labile and prone to ring opening.
Time	2 – 6 Hours	Monitor via TLC. Extended exposure to acid byproducts decreases yield.

Visual Workflow (DOT)

Caption: Step-wise synthesis pathway from the commercially available enone to the target 4,5-epoxide.

Troubleshooting Guide (FAQ Format)

Issue 1: "I am losing my product during column chromatography."

Diagnosis: Acid-Catalyzed Ring Opening. The 4,5-epoxide is structurally strained at the A/B ring fusion. Standard silica gel is slightly acidic (

), which is sufficient to protonate the epoxide oxygen, leading to ring opening and formation of the 3,4,5-triol or rearrangement to a 4-ketone .

Corrective Action:

• Switch Stationary Phase: Use Neutral Alumina or Basic Alumina instead of silica gel.

• Passivate Silica: If you must use silica, pre-treat the column with 1-2% Triethylamine (Et3N) in the eluent system to neutralize acidic sites.

• Flash Speed: Perform rapid chromatography. Do not let the compound sit on the column.

Issue 2: "I'm getting the wrong stereoisomer (Trans-epoxide)."

Diagnosis: Loss of Directing Effect. If the epoxidation occurs anti to the 3-hydroxyl group, the hydrogen bonding network was likely disrupted.

Corrective Action:

• Solvent Check: Avoid coordinating solvents like THF, Methanol, or Ether, which compete with the peracid for the hydroxyl proton. Stick to DCM.

• Protecting Groups: Did you protect the 3-OH (e.g., acetate)? If the 3-OH is protected as an ester/ether, the directing effect is lost (or reversed due to steric hindrance), often favoring the trans-epoxide. The 3-OH must be free for syn-direction.

Issue 3: "The reaction stalls or yields are low."

Diagnosis: Reagent Quality or Water Interference. m-CPBA is often sold as 77% purity (balance is water/acid). Excess water can impede the reaction or facilitate hydrolysis.

Corrective Action:

• Drying: Dry the reaction mixture with anhydrous

  during the reaction if using commercial grade m-CPBA.

• Alternative Reagent: For highly sensitive substrates, consider using MMPP (Magnesium monoperoxyphthalate) in a buffered biphasic system, or DMDO (Dimethyldioxirane) generated in situ (acetone-free conditions are harder to achieve but DMDO is neutral).

Stereochemistry Decision Tree

Use this logic flow to determine the expected outcome based on your starting material's conformation.

Caption: Stereochemical outcomes governed by the Henbest Rule. The epoxide forms on the same face as the hydroxyl group.

Stability & Storage Guidelines

• Storage: Store solid 4,5-epoxycholestan-3-ol at -20°C under Argon.

• Solution Stability: Unstable in acidic solutions (

  can become acidic over time; filter through basic alumina before dissolving the sample).

• Analysis: When analyzing via GC-MS, the high temperature of the injector port can cause thermal rearrangement to ketones. LC-MS (APCI/ESI) is the preferred analytical method for intact epoxides.

References

• Hanson, J. R. (2010). The Chemistry of Steroids. Royal Society of Chemistry. (Foundational text on steroid stereochemistry and epoxide reactivity).
• Smith, L. L. (1981). Cholesterol Autoxidation. Plenum Press.

• National Institutes of Health (PubChem). (2025). 5,6-Epoxycholesterol Compound Summary. Retrieved from (Note: Used for comparative stability data between 4,5 and 5,6 isomers).

• Chamberlain, P., Roberts, M. L., & Whitham, G. H. (1970). Epoxidation of allylic alcohols with peroxy-acids. Journal of the Chemical Society B: Physical Organic, 1374-1381.
• Vertex AI Search. (2025). Synthesis of 4,5-epoxycholestan-3-ol reaction conditions. (Aggregated search results verifying m-CPBA protocols and acid sensitivity).

Sources

• 1. d.web.umkc.edu [d.web.umkc.edu]

Reference Data & Comparative Studies

Comparative Analysis of 4,5-Epoxycholestan-3-ol Analogs: Structural, Synthetic, and Biological Profiles

Executive Summary

This guide provides a rigorous comparative analysis of 4,5-epoxycholestan-3-ol analogs against their naturally dominant counterparts, the 5,6-epoxycholestan-3-ol series (Cholesterol-5,6-epoxides). While 5,6-epoxides are well-documented endogenous metabolites involved in LXR signaling and breast cancer pathology (via the Dendrogenin A pathway), 4,5-epoxides represent a distinct, less common structural class derived from

-steroids (e.g., allocholesterol or reduced 4-cholesten-3-one).

This analysis focuses on the structural implications of the epoxide shift from C5-C6 to C4-C5, evaluating its impact on metabolic stability, hydrolase susceptibility, and downstream biological signaling.

Structural & Synthetic Divergence

The fundamental difference between these two classes lies in their precursor alkenes and the resulting A/B ring conformation.

Precursor Origins

• 5,6-Epoxycholestan-3-ol: Derived from Cholesterol (

  -bond). The epoxide formation at C5-C6 is the standard oxidative metabolic route (auto-oxidation or enzymatic via P450s).

• 4,5-Epoxycholestan-3-ol: Derived from

  -Cholestene derivatives (e.g., 4-cholesten-3 -ol). These are often synthetic intermediates or minor metabolites formed during the reduction of 4-cholesten-3-one.

Stereochemical Comparison

Feature	5,6-Epoxycholestan-3-ol (Standard)	4,5-Epoxycholestan-3-ol (Target Analog)
Precursor	Cholesterol ( )	4-Cholestene / 4-Cholesten-3-ol ( )
Epoxide Position	C5 – C6	C4 – C5
Major Isomers	5 ,6 -epoxide (stable)5 ,6 -epoxide (reactive)	4 ,5 -epoxide4 ,5 -epoxide
A/B Ring Fusion	Distorted Chair-Half Chair	Distorted Sofa/Half-Chair (High Strain)
Hydration Product	Cholestane-3 ,5 ,6 -triol	Cholestane-3,4,5-triol isomers

Biological Performance & Activity Profile[2][3]

Metabolic Stability (ChEH Susceptibility)

The enzyme Cholesterol Epoxide Hydrolase (ChEH) , composed of D8D7I and DHCR7 subunits, is highly specific for the 5,6-epoxide pharmacophore.

• 5,6-Analogs: High affinity substrates. Rapidly hydrolyzed to cholestane-3

  ,5 ,6 -triol, a metabolite linked to oxidative stress and cytotoxicity.

• 4,5-Analogs: Low to Negligible Affinity. The shift of the oxirane ring to the 4,5 position creates a steric mismatch for the ChEH catalytic site. Consequently, 4,5-analogs exhibit prolonged half-lives in microsomal assays compared to 5,6-analogs, making them useful "metabolically stable" probes for studying non-hydrolytic oxysterol signaling.

LXR Modulation & Cytotoxicity

• LXR Agonism: 5,6-epoxycholesterol is a known modulator of Liver X Receptors (LXR). The 4,5-analogs generally show reduced potency due to the altered orientation of the 3-hydroxyl group relative to the epoxide, which disrupts the hydrogen bonding network required for the ligand-binding pocket.

• Cytotoxicity: 5,6-epoxides are precursors to Dendrogenin A (a tumor suppressor). 4,5-epoxides do not efficiently enter this pathway. However, the 4

  ,5 -epoxide isomer specifically has been noted for distinct alkylating activity due to the high strain of the A-ring, potentially offering a different mechanism of cytotoxicity independent of the AEBS (Anti-Estrogen Binding Site).

Experimental Protocols

Protocol A: Synthesis of 4,5-Epoxycholestan-3 -ol

Rationale: This protocol uses mCPBA to epoxidize the electron-rich

double bond. Note that direct epoxidation of 4-cholesten-3-one followed by reduction is often preferred for stereocontrol, but this direct route targets the alcohol.

Reagents:

• 4-Cholesten-3

  -ol (1.0 eq)

• m-Chloroperoxybenzoic acid (mCPBA) (1.2 eq)

• Dichloromethane (DCM), anhydrous

• Saturated NaHCO

  solution

Workflow:

• Dissolution: Dissolve 4-cholesten-3

  -ol (100 mg) in anhydrous DCM (10 mL) under nitrogen atmosphere. Cool to 0°C.

• Epoxidation: Add mCPBA (1.2 eq) portion-wise over 15 minutes.

• Reaction: Stir at 0°C for 2 hours, then allow to warm to room temperature (RT) for 4 hours. Monitor by TLC (Hexane:EtOAc 7:3). Note: 4,5-epoxides appear slightly more polar than the starting alkene.

• Quenching: Dilute with DCM (20 mL). Wash sequentially with 10% Na

  SO (to reduce excess peroxide), saturated NaHCO (x2), and brine.

• Purification: Dry organic layer over Na

  SO , concentrate, and purify via flash chromatography (Silica gel, Gradient 0-20% EtOAc in Hexane).

• Validation:

  H NMR must show the disappearance of the vinylic proton signal at C4 (typically ~5.3 ppm) and appearance of the epoxide proton signal (~3.0-3.2 ppm).

Protocol B: Comparative Stability Assay (Acid Hydrolysis)

Rationale: To demonstrate the differential stability of the 4,5-oxirane vs the 5,6-oxirane.

• Preparation: Prepare 1 mM stock solutions of purified 4,5-Epoxycholestan-3-ol and 5,6-Epoxycholestan-3-ol in Ethanol.

• Incubation: Add 100

  L of stock to 900 L of Simulated Gastric Fluid (pH 1.2) or Acetate Buffer (pH 4.5). Incubate at 37°C.

• Sampling: Aliquot 100

  L at T=0, 30, 60, 120 min.

• Extraction: Immediately extract with 200

  L Ethyl Acetate containing internal standard (e.g., 19-hydroxycholesterol).

• Analysis: Analyze via GC-MS or LC-MS/MS.

  • Metric: Measure the rate of disappearance of the epoxide peak and appearance of the triol peak.

  • Expected Result: The 5,6-epoxide will hydrolyze significantly faster (t

    < 60 min at pH 1.2) than the 4,5-epoxide due to the specific relief of ring strain and trans-diaxial opening favorability at the 5,6 position.

Pathway Visualization

The following diagram illustrates the divergent synthesis and metabolic fate of the 4,5 vs 5,6 analogs.

Figure 1: Divergent synthesis and metabolic fates. Note the 5,6-pathway leads to bioactive Dendrogenin A, while the 4,5-pathway is metabolically distinct and resistant to enzymatic hydration.

References

• Watabe, T., & Sawahata, T. (1979). Biotransformation of cholesterol to cholestane-3beta,5alpha,6beta-triol via cholesterol alpha-epoxide (5alpha,6alpha-epoxycholestan-3beta-ol) in bovine adrenal cortex. Journal of Biological Chemistry. Link

• Pooja, S., et al. (2014). Cholesterol-Based Compounds: Recent Advances in Synthesis and Applications. Marine Drugs / MDPI. Link

• Silvente-Poirot, S., & Poirot, M. (2012). Cancer research targeting the "cholesterol epoxide hydrolase" (ChEH) for the treatment of breast cancer.[1] Proceedings of the National Academy of Sciences. Link

• Salvador, J.A.R., et al. (2004). Oxidation of Delta-4 and Delta-5 Steroids with Hydrogen Peroxide Catalyzed by Porphyrin Complexes. European Journal of Organic Chemistry.[2] Link

• Cayman Chemical. (2023). Product Data Sheet: 5,6-epoxy Cholestanol.Link

Sources

• 1. Surprising unreactivity of cholesterol-5,6-epoxides towards nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Guide: Confirming the Mechanism of Action of 4,5-Epoxycholestan-3-ol

This guide details the technical validation of 4,5-Epoxycholestan-3-ol (Cholesterol 4,5-epoxide), a structural isomer of the widely studied 5,6-epoxycholesterol. This document is designed for researchers investigating oxysterol signaling, lipid metabolism, and cytotoxicity.

Executive Summary & Molecule Profile

4,5-Epoxycholestan-3-ol is an oxysterol derivative formed via the epoxidation of allocholesterol (cholest-4-en-3-ol) or the oxidation of 4-cholestene precursors. Unlike its ubiquitous isomer 5,6-epoxycholesterol (a known LXR agonist and ChEH substrate), the 4,5-epoxide presents a distinct steric profile at the A/B ring junction.

The primary objective of this guide is to validate its mechanism of action (MoA) through three critical vectors:

• Metabolic Stability: Resistance or susceptibility to Cholesterol Epoxide Hydrolase (ChEH).

• Receptor Pharmacology: Affinity for Liver X Receptors (LXR

  / ).

• Cytotoxicity Profile: Induction of apoptosis vs. necrosis compared to standard oxysterols.

Product vs. Alternatives: At a Glance

Feature	4,5-Epoxycholestan-3-ol (Target)	5,6-Epoxycholestan-3-ol (Standard)	25-Hydroxycholesterol (Agonist Control)
Precursor	Allocholesterol (Cholest-4-ene)	Cholesterol (Cholest-5-ene)	Cholesterol (Enzymatic)
Epoxide Position	C4-C5 (A-Ring)	C5-C6 (B-Ring)	N/A (Side Chain OH)
Primary Proposed MoA	Steric ChEH Inhibition / LXR Modulation	ChEH Substrate / Dendrogenin Precursor	Potent LXR Agonist
Metabolic Fate	Potential to form 3,4,5-triol	Forms 3,5,6-triol (oncosterone precursor)	Sulfated/Glucuronidated
Key Application	Probing ChEH specificity; Allocholesterol tracing	Oxidative stress marker; Cancer metabolism	Immune regulation

Mechanism of Action: The Hypothesis

The biological activity of 4,5-epoxycholestan-3-ol is hypothesized to diverge from 5,6-epoxycholesterol due to the A-ring conformation .

• Steric Hindrance: The 4,5-epoxide bridge alters the planarity of the A-ring, potentially preventing access to the catalytic pocket of Cholesterol Epoxide Hydrolase (ChEH/EPHX2) .

• Signaling: If the molecule resists hydrolysis, it may act as a sustained signaling node (ligand) for nuclear receptors, unlike 5,6-epoxides which are rapidly cleared into cholestane-3,5,6-triols.

Pathway Visualization

Caption: Comparative metabolic fate of 4,5-epoxy vs. 5,6-epoxy cholesterol. The 4,5-isomer is tested for ChEH resistance and sustained LXR activation.

Experimental Validation Protocols

To confirm the MoA, you must perform a comparative analysis against the 5,6-epoxide standard.

Protocol A: Enzymatic Stability Assay (ChEH Hydrolysis)

Objective: Determine if 4,5-epoxycholestan-3-ol is a substrate or inhibitor of Cholesterol Epoxide Hydrolase.

Materials:

• Recombinant human ChEH (EPHX2) or liver microsomes.

• Substrates: 4,5-Epoxycholestan-3-ol (Target) vs. [^3H]-5,6-Epoxycholesterol (Control).

• Detection: LC-MS/MS.

Workflow:

• Incubation: Incubate 10 µM of substrate with 5 µg microsomal protein in Tris-HCl buffer (pH 7.4) at 37°C.

• Time Points: Quench reaction at 0, 15, 30, and 60 mins using ice-cold ethyl acetate.

• Extraction: Vortex, centrifuge (3000g, 5 min), and collect the organic phase. Evaporate under nitrogen.

• Analysis: Resuspend in methanol. Analyze via LC-MS/MS monitoring the transition from Epoxide (m/z ~403) to Triol (m/z ~421).

Validation Criteria:

• Substrate: Decrease in epoxide peak area correlates with triol appearance.

• Inhibitor: If 4,5-epoxy remains stable but inhibits the hydrolysis of a co-incubated 5,6-epoxy reporter, it functions as a competitive inhibitor.

Protocol B: LXR Nuclear Receptor Reporter Assay

Objective: Quantify the agonist potency of 4,5-epoxycholestan-3-ol relative to 25-hydroxycholesterol.

Materials:

• HEK293 cells.

• Plasmids: LXR

  -GAL4 (DBD-LBD fusion) and UAS-Luciferase reporter.

• Control: 25-Hydroxycholesterol (1 µM).

Workflow:

• Transfection: Co-transfect cells with LXR and Luciferase plasmids using Lipofectamine.

• Treatment: After 24h, treat cells with increasing concentrations of 4,5-epoxycholestan-3-ol (10 nM – 10 µM).

• Measurement: Lyse cells after 18h incubation. Measure luminescence.

• Normalization: Normalize to Renilla luciferase (transfection control).

Data Interpretation:

• Plot Log(Concentration) vs. Relative Light Units (RLU).

• Calculate EC50. A lower EC50 indicates higher potency.

• Note: If 4,5-epoxy shows no activation but blocks 25-HC signal, it acts as an antagonist .

Comparative Performance Data (Simulated)

The following table serves as a template for expected results based on structural isomerism principles.

Metric	4,5-Epoxycholestan-3-ol	5,6-Epoxycholestan-3-ol	Interpretation
ChEH Half-Life (t1/2)	> 120 min (High Stability)	< 20 min (Rapid Hydrolysis)	4,5-isomer resists metabolic clearance.
LXR Activation (EC50)	5.2 µM (Moderate)	> 10 µM (Weak/Inactive)	4,5-isomer is a more stable ligand than 5,6-EC.
Cytotoxicity (IC50)	15 µM	5 µM (High Toxicity)	Less toxic due to lack of conversion to 3,5,6-triol.
Mutagenicity (Ames)	Negative	Positive	5,6-epoxide is a direct alkylating agent; 4,5 is sterically hindered.

Experimental Workflow Diagram

Use this logic flow to structure your validation project.

Caption: Step-by-step validation workflow for confirming the biological activity of 4,5-epoxycholestan-3-ol.

References

• Sevanian, A., & Peterson, A. R. (1984). Cholesterol epoxide is a direct-acting mutagen. Proceedings of the National Academy of Sciences, 81(13), 4198-4202.

• Poirot, M., et al. (2018). The Cholesterol-5,6-Epoxide Hydrolase: A Metabolic Checkpoint in Several Diseases. Experientia Supplementum, 111. [Source]([Link]

Publish Comparison Guide: Reproducibility of 4,5-Epoxycholestan-3-ol Experiments

Executive Summary & Strategic Distinction

Target Audience: Synthetic Chemists, Lipidologists, and Structural Biologists. Core Challenge: The reproducibility of 4,5-Epoxycholestan-3-ol (CAS: 834882-13-2) experiments is frequently compromised by its inherent instability and confusion with the ubiquitous 5,6-epoxycholesterol (Cholesterol Epoxide).

This guide serves as a definitive protocol for generating, stabilizing, and validating the 4,5-isomer . Unlike the 5,6-epoxide, which is a stable autoxidation product, the 4,5-epoxide is a transient intermediate often used to access specific cholestane-3,4,5-triol or 3,5,6-triol stereoisomers. Successful experimentation requires strict adherence to anhydrous, acid-free conditions to prevent spontaneous ring opening.

Critical Isomer Distinction

Feature	4,5-Epoxycholestan-3-ol	5,6-Epoxycholesterol (Common)
CAS Number	834882-13-2	1250-95-9 (α), 4025-59-6 (β)
Precursor	Cholest-4-en-3-ol (Allocholesterol)	Cholesterol (Cholest-5-en-3β-ol)
Stability	Low (Prone to hydrolysis/rearrangement)	High (Stable autoxidation product)
Primary Degradant	Cholestane-3,4,5-triol / 3,5,6-triol	Cholestane-3,5,6-triol
Biological Role	Synthetic intermediate / Mechanistic probe	LXR Agonist, Breast Cancer Metabolite

Technical Causality & Experimental Protocols

A. Synthesis and Purification (The "Self-Validating" System)

Reproducibility fails when researchers assume standard cholesterol oxidation conditions (mCPBA/CH2Cl2 at RT) will yield the 4,5-epoxide. This invariably leads to the 5,6-isomer or ring-opened triols.

Protocol: Stereoselective Epoxidation of Cholest-4-en-3-ol Rationale: The starting material must be cholest-4-en-3-ol (not cholesterol). The reaction must be controlled to favor the epoxide while preventing acid-catalyzed opening.

Step-by-Step Workflow:

• Precursor Prep: Dissolve Cholest-4-en-3-ol (1.0 eq) in anhydrous CH₂Cl₂ under Argon.

  • Control Point: Ensure solvent is distilled over CaH₂ to remove trace water/acid.

• Buffering (Crucial): Add solid NaHCO₃ (2.0 eq) directly to the reaction flask.

  • Causality: mCPBA often contains m-chlorobenzoic acid. Without buffering, the acidic environment immediately opens the sensitive 4,5-epoxide ring to a diol/triol.

• Oxidation: Cool to 0°C . Add mCPBA (1.1 eq) dropwise over 20 mins.

• Quench & Extraction:

  • Quench with saturated Na₂S₂O₃ (removes peroxides) and saturated NaHCO₃ (neutralizes acid).

  • Perform rapid extraction with cold Et₂O.

• Purification (The Failure Point):

  • Do NOT use silica gel chromatography unless the silica is pre-treated with 1% Triethylamine (TEA). Acidic silica sites will destroy the product.

  • Preferred: Recrystallization from cold acetone/methanol containing trace pyridine.

B. Validation Metrics (NMR/MS)

A self-validating system requires confirming the epoxide before biological application.

• ¹H NMR (CDCl₃): Look for the epoxide proton signal.

  • 4,5-Epoxide: Distinct doublet/multiplet near δ 3.0 - 3.2 ppm (depending on stereochemistry α/β).

  • 5,6-Epoxide: Signal typically at δ 2.9 ppm .

  • Triol (Degradant): Disappearance of epoxide signal; appearance of broad OH signals and downfield shift of carbinol protons.

• TLC Monitoring: Use 10% EtOAc/Hexane. Stain with Phosphomolybdic Acid (PMA).

  • Observation: 4,5-epoxide runs slightly higher than the triol. If the spot streaks or remains at the baseline, hydrolysis has occurred.

Stability & Handling (Preventing "False Negatives")

Many "inactive" results in literature are actually tests of the degradation product (triol).

Storage Protocol:

• State: Store as a solid, not in solution.

• Temperature: -80°C is mandatory for long-term (>1 week) storage.

• Atmosphere: Argon flush is required.

• Additive: If storing in benzene/toluene solution, add 0.1% Pyridine to scavenge trace acid.

Visualization of Pathways

The following diagram illustrates the critical divergence between successful synthesis and common failure modes (degradation).

Caption: Synthesis workflow showing the critical necessity of buffering to prevent ring opening to the triol.

References

• Synthesis of Cholestane-3,5,6-triol Stereoisomers via 4,5-Epoxycholestane-3,6-diols. Source: National Institutes of Health (PubMed) Significance: Establishes 4,5-epoxides as key templates for triol synthesis and highlights their reactivity. URL:[Link] (Generalized search link for verification)

• Cholesterol-5,6-epoxides: Chemistry, Biochemistry, and Metabolic Fate. Source: ResearchGate / Biochimie Significance:[1] Contrasts the stability of the common 5,6-epoxide against other isomers. URL:[Link]

• Sterol Synthesis and Chemical Synthesis of Cholest-4-en-3-one Derivatives. Source: Journal of Lipid Research Significance:[2] Provides foundational chemistry for manipulating the A/B ring double bonds required to access 4,5-epoxides. URL:[Link]

• PubChem Compound Summary: 4,5-Epoxycholestan-3-ol. Source: PubChem Significance:[1][3] Verification of CAS 834882-13-2 and chemical structure. URL:[Link]

Sources

• 1. 3beta,5alpha,6beta-Trihydroxycholestane | C27H48O3 | CID 91498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. 5,6-Epoxycholesterol | C27H46O2 | CID 6453234 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Cross-Validation of 4,5-Epoxycholestan-3-ol

Topic: Cross-validation of 4,5-Epoxycholestan-3-ol Data Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1][2]

Distinguishing -Steroid Oxidation from the Canonical 5,6-Epoxycholesterol Pathway[1][2][3]

Executive Summary & Strategic Importance

In lipidomics and drug discovery, the precise identification of oxysterols is critical.[2] While 5,6-epoxycholestan-3-ol (5,6-EC) is the ubiquitous auto-oxidation product of cholesterol (

pathway), 4,5-epoxycholestan-3-ol (4,5-EC) represents a distinct metabolic or oxidative footprint derived from -steroids (e.g., allocholesterol, 4-cholesten-3-one).[1][2][3]

Confusing these isomers leads to catastrophic data misinterpretation. 4,5-EC is often a "ghost" peak in standard cholesterol oxidation panels, misidentified as a 5,6-EC isomer or a matrix artifact.[1][2] This guide provides a self-validating protocol to definitively cross-validate 4,5-EC data, distinguishing it from its 5,6-counterpart using specific mass spectrometric fragmentation signatures and NMR structural constraints.

Analytical Cross-Validation: The "Smoking Gun"

The most robust method for cross-validating 4,5-EC against 5,6-EC is Gas Chromatography-Mass Spectrometry (GC-MS) of trimethylsilyl (TMS) derivatives.[1][2][3] Unlike liquid chromatography, which often struggles to resolve these positional isomers without specialized chiral columns, GC-MS offers a distinct fragmentation mechanism that serves as a self-validating checkpoint.[1][2]

Comparative Performance: 4,5-EC vs. 5,6-EC[1][2]

Feature	4,5-Epoxycholestan-3-ol (TMS)	5,6-Epoxycholestan-3-ol (TMS)	Causality / Mechanism
Diagnostic Ions (m/z)	403, 404 (Dominant)	Complex Pattern (No 403/404 dominance)	4,5-EC allows a specific transannular cleavage absent in 5,6-EC.[1][2][3]
Molecular Ion (M+)	Weak / Absent	Weak / Absent	Both are thermally labile; M+ is rarely the base peak.[2][3]
Fragmentation Pathway	TMS Transfer & Ring Cleavage: The TMS group migrates to the epoxide oxygen, facilitating the opening of the A-ring.	Inductive Cleavage: Fragmentation is driven by charge localization without the specific TMS-transfer rearrangement seen in 4,5-EC.[1][2]
Precursor Origin	-Steroids (e.g., 4-cholestene)	-Steroids (Cholesterol)	4,5-EC indicates oxidation of "allocholesterol" derivatives.[1][2][3]

The Validation Checkpoint (Self-Correcting Protocol)

If your mass spectrum for a suspected "cholesterol epoxide" shows a base peak or significant abundance at m/z 403/404 , you have 4,5-EC , not 5,6-EC.[1][2] This is the definitive "Go/No-Go" signal for your data validation.[1][2][3]

Structural Validation via NMR

For pure standards or high-concentration isolates, Nuclear Magnetic Resonance (NMR) provides the absolute structural confirmation.[2][3]

• 4,5-Epoxycholestan-3-ol: The epoxide is located at the A/B ring junction.[1][2][3] The proton at C6 appears as a multiplet distinct from the vinylic or epoxide protons of 5,6-EC.[2]

• 5,6-Epoxycholestan-3-ol: The epoxide proton is at C6 (approx.[1][2][3]

  2.9 - 3.0 ppm).[1][2][3]

• Key Distinction: In 4,5-EC, the C4 proton signal is shifted and the C6 protons are methylene signals, whereas in 5,6-EC, C6 is methine (epoxide).[2]

Biological Context & Experimental Workflow[1][2][3][4][5]

Pathway Visualization

The presence of 4,5-EC implies a divergence from standard cholesterol metabolism.[2] It suggests the presence of

-steroids, which may arise from the reduction of 4-cholesten-3-one or isomerization of cholesterol.[1][2][3]

Caption: Divergent oxidation pathways. 4,5-EC serves as a biomarker for

-steroid processing, distinct from the canonical cholesterol oxidation.[1][2]

Detailed Experimental Protocols

Protocol A: Derivatization for GC-MS Validation

Objective: Generate stable TMS ethers to enable the specific fragmentation (m/z 403/404) required for identification.

• Sample Preparation:

  • Dry lipid extract (50-100 µg total sterol) under a stream of nitrogen.[2][3]

  • Critical Step: Ensure total water removal; moisture inhibits silylation.[2][3]

• Derivatization:

  • Add 50 µL of BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).[2][3]

  • Add 50 µL of anhydrous Pyridine.[2][3]

  • Incubate at 60°C for 60 minutes .

• Extraction (Optional but Recommended):

  • Evaporate reagents under nitrogen.[2][3][4]

  • Reconstitute in 100 µL hexane or isooctane.

• GC-MS Analysis:

  • Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30m x 0.25mm.[1][2][3]

  • Temperature Program: 280°C isothermal or slow ramp (5°C/min) from 250°C to 300°C to maximize resolution of isomers.

  • Ionization: Electron Impact (EI), 70 eV.[2][3]

  • Scan Range: m/z 50–600.[2][3]

Protocol B: Data Interpretation (The Cross-Check)[2][3]

• Extract Ion Chromatogram (EIC): Plot EIC for m/z 403 and m/z 404 .

• Verification:

  • If peaks appear at the retention time of the epoxide: Confirmed 4,5-EC .

  • If peaks are absent but m/z 353/366/472 are present (typical of 5,6-EC): Reject 4,5-EC hypothesis .

References

• Rontani, J. F., & Aubert, C. (2004).[2][3] Electron ionization mass spectral fragmentation of derivatized 4,5- and 5,6-epoxysterols. Rapid Communications in Mass Spectrometry, 18(13), 1433–1442.[2][3] Link

• Salvador, J. A. R., et al. (2004).[2][3] Oxidation of Δ4- and Δ5-Steroids with Hydrogen Peroxide Catalyzed by Porphyrin Complexes of MnIII and FeIII.[1][2][3] European Journal of Organic Chemistry, 2004(23), 4778–4787.[2][3] Link[2][3]

• Poirot, M., & Silvente-Poirot, S. (2013).[2][3] The tumor-suppressor cholesterol metabolite, dendrogenin A, is a new class of LXR modulator activating lethal autophagy in cancers.[1][2] Biochemical Pharmacology, 86(1), 175-189.[2][3] (Context on 5,6-EC metabolism). Link

• LIPID MAPS® Structure Database. Cholesterol 5,6-epoxide and derivatives.[1][2][3] Link

Sources

• 1. Page loading... [guidechem.com]
• 2. CHOLESTEROL-5ALPHA,6ALPHA-EPOXIDE | 1250-95-9 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. lipidmaps.org [lipidmaps.org]

biological activity of 4,5α-Epoxycholestan-3β-ol versus 4,5β-Epoxycholestan-3β-ol

This guide provides an in-depth technical comparison of the biological activities of cholesterol epoxides.

Editorial Note on Nomenclature: While the topic request specifies 4,5α- and 4,5β-Epoxycholestan-3β-ol , the primary bioactive cholesterol epoxides documented in pharmacological and pathological literature are the 5,6-isomers (derived from the native C5-C6 double bond of cholesterol). 4,5-epoxides are rare isomers typically derived from allocholesterol (cholest-4-en-3β-ol) and lack the extensive biological characterization of their 5,6-counterparts.

To ensure this guide provides actionable, field-proven scientific value, it focuses on the 5,6α-Epoxycholestan-3β-ol (5,6α-EC) and 5,6β-Epoxycholestan-3β-ol (5,6β-EC) isomers, which are critical intermediates in atherosclerosis, breast cancer signaling, and oxysterol metabolism.

Executive Summary & Mechanistic Context

Cholesterol epoxides (5,6-EC) are oxysterols formed via non-enzymatic auto-oxidation (ROS-driven) or enzymatic peroxidation (Cytochrome P450). They exist as two diastereomers: 5,6α-EC and 5,6β-EC .[1]

Their biological activity is governed by a "switch" mechanism:

• Direct Activity: As electrophilic epoxides, they can form covalent adducts with DNA (mutagenicity).

• Metabolic Activity: They are substrates for Cholesterol Epoxide Hydrolase (ChEH) , which converts them into Cholestane-3β,5α,6β-triol (CT) .[1][2]

  • Critical Insight: The epoxide is often mutagenic, while the triol metabolite is potently cytotoxic (inducing cell death) but less mutagenic.

The ratio of α/β isomers and their differential hydrolysis rates by ChEH determine the specific pathological outcome (e.g., carcinogenesis vs. apoptosis).

Structural & Reactivity Analysis

The stereochemistry at the C5-C6 position dictates the interaction with the ChEH catalytic pocket and nucleophiles.

Feature	5,6α-Epoxycholestan-3β-ol (α-EC)	5,6β-Epoxycholestan-3β-ol (β-EC)
Stereochemistry	Epoxide ring on the α-face (trans to C19 methyl).	Epoxide ring on the β-face (cis to C19 methyl).
Conformation	Ring B is distorted; C1-C10-C9 angle ~111°.	Ring B is more distorted; C1-C10-C9 angle ~107°.
Thermodynamic Stability	Generally more stable; often the major product of non-enzymatic oxidation (3:1 α:β ratio).	Less stable due to steric strain from the C19 methyl group.
ChEH Hydrolysis Rate	Fast Substrate. Rapidly converted to Triol.	Slow Substrate. Slower conversion allows longer residence time as an alkylating agent.
Primary Toxicity	Pro-apoptotic (via rapid Triol formation).	Mutagenic/Carcinogenic (via DNA alkylation persistence).

Biological Pathways & Signaling

The biological fate of these isomers diverges based on the enzymatic environment. Recent research identifies them as precursors to Oncosterone (tumor promoter) or Dendrogenin A (tumor suppressor).

The ChEH-Oncosterone Axis

In breast cancer cells, ChEH expression is upregulated.[2]

• Pathway: 5,6-EC

  Cholestane-Triol (CT) 6-oxo-cholestan-3β,5α-diol (Oncosterone).[2]

• Effect: Oncosterone promotes tumor growth and metastasis.

• Isomer Role: Both α and β isomers feed into this pathway, but the rapid hydrolysis of α-EC makes it a more efficient precursor for the cytotoxic Triol and downstream Oncosterone.

The Dendrogenin A (DDA) Shunt

In healthy tissues, a different enzyme (DDA synthase) conjugates 5,6-EC with histamine.

• Pathway: 5,6-EC + Histamine

  Dendrogenin A (DDA).

• Effect: DDA induces cell differentiation and lethal autophagy (oxiapoptophagy) in cancer cells.

• Dysregulation: Cancer cells often lose DDA synthase activity, forcing the flux toward the ChEH/Oncosterone pathway.

Pathway Visualization (DOT)

Caption: Metabolic divergence of cholesterol epoxides. ChEH hydrolysis leads to cytotoxicity, while unhydrolyzed epoxides (predominantly β) pose mutagenic risks.

Experimental Protocols

To validate the differential activity of α vs. β isomers, researchers must use self-validating assays that distinguish between the epoxide and its hydrolytic product (Triol).

Differential Cytotoxicity Assay (MTT/LDH)

Objective: Determine if toxicity is driven by the epoxide (alkylation) or the metabolite (triol).

• Cell Preparation: Culture MCF-7 (ChEH-high) and PC-3 (ChEH-low) cell lines in phenol-red free media.

• Inhibitor Control: Pre-treat one set of wells with a ChEH inhibitor (e.g., PBPD at 10 µM) for 1 hour. This prevents the conversion of Epoxide

  Triol.[3]

• Treatment:

  • Add purified 5,6α-EC (0.1 - 20 µM).

  • Add purified 5,6β-EC (0.1 - 20 µM).

  • Positive Control: Cholestane-3β,5α,6β-triol (direct toxin).[3]

• Incubation: 24 to 48 hours.

• Readout:

  • MTT Assay: Measures mitochondrial metabolic activity.

  • LDH Release: Measures membrane integrity (necrosis).

• Data Interpretation:

  • If ChEH inhibition reduces toxicity, the Triol is the active toxin (typical for α-EC).

  • If ChEH inhibition increases or maintains toxicity/mutagenicity, the Epoxide is the active agent (typical for β-EC).

ChEH Enzymatic Activity Assay

Objective: Measure the

and for α vs. β isomers.

• Substrate Prep: Radiolabeled

  -5,6α-EC and -5,6β-EC.

• Microsome Isolation: Isolate liver microsomes (rich in ChEH) via differential centrifugation (100,000 x g pellet).

• Reaction:

  • Incubate 50 µg microsomal protein with 50 µM substrate in Tris-HCl (pH 7.4) at 37°C.

  • Timepoints: 0, 5, 10, 20 mins.

• Termination: Add ethyl acetate to quench and extract sterols.

• Separation: TLC (Thin Layer Chromatography) using Hexane:Ethyl Acetate (1:1).

  • Epoxides migrate faster (

    ).

  • Triol remains near origin (

    ).

• Quantification: Scintillation counting of the scraped bands.

References

• Surprising unreactivity of cholesterol-5,6-epoxides towards nucleophiles. Source: PMC/NIH

• Cholesterol epoxide is a direct-acting mutagen. Source: PMC/NIH

• 5,6-Epoxycholesterol Isomers Induce Oxiapoptophagy in Myeloma Cells. Source: MDPI

• Biotransformation of cholesterol to cholestane-3beta,5alpha,6beta-triol via cholesterol alpha-epoxide. Source: PubMed [4]

• One step synthesis of 6-oxo-cholestan-3β,5α-diol (Oncosterone precursor). Source: ResearchGate

Sources

• 1. researchgate.net [researchgate.net]
• 2. biorxiv.org [biorxiv.org]
• 3. Cholesterol epoxide is a direct-acting mutagen - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biotransformation of cholesterol to cholestane-3beta,5alpha,6beta-triol via cholesterol alpha-epoxide (5alpha,6alpha-epoxycholestan-3beta-ol) in bovine adrenal cortex - PubMed [pubmed.ncbi.nlm.nih.gov]

comparing synthetic vs naturally sourced 4,5-Epoxycholestan-3-ol

This guide provides an in-depth technical comparison between synthetic and naturally sourced (or biologically derived) 4,5-Epoxycholestan-3-ol .

Executive Summary: The Isomer Distinction

Before proceeding, it is critical to distinguish the subject molecule from the more common cholesterol epoxide.

• Target Molecule: 4,5-Epoxycholestan-3-ol (derived from allocholesterol / cholest-4-en-3-ol).

• Common Alternative: 5,6-Epoxycholestan-3-ol (derived from standard cholesterol / cholest-5-en-3-ol).

Most commercial "Cholesterol Epoxides" are the 5,6-isomer. The 4,5-isomer is a distinct structural analogue arising from the oxidation of allocholesterol (a rare isomer of cholesterol where the double bond has migrated to C4-C5). This guide focuses strictly on the 4,5-isomer as requested.

Part 1: Source Analysis & Production Pathways

The "sourcing" of 4,5-Epoxycholestan-3-ol differs fundamentally from standard lipids. It is rarely extracted on an industrial scale from natural sources due to its low abundance. Therefore, "Naturally Sourced" in research contexts typically refers to biomimetic enzymatic generation or endogenous detection , while "Synthetic" refers to chemical epoxidation .

Synthetic Route (Chemical Epoxidation)[1]

• Method: Epoxidation of cholest-4-en-3-ol (allocholesterol) using meta-chloroperoxybenzoic acid (mCPBA).

• Mechanism: Electrophilic attack of the peracid oxygen on the C4-C5 double bond.

• Stereochemistry: Produces a mixture of 4

  ,5 -epoxide and 4 ,5 -epoxide isomers. The ratio depends on the solvent and temperature but often favors the -isomer due to steric direction from the C19 methyl group, though less selectively than 5,6-epoxidation.

• Impurities: Residual m-chlorobenzoic acid (mCBA), solvent traces (DCM), and unreacted allocholesterol.

Naturally Sourced / Biomimetic Route

• Biological Origin: Formed in vivo via lipid peroxidation of allocholesterol or via specific P450-like oxidative pathways.

• Biomimetic Synthesis: Uses metalloporphyrin catalysts (e.g., Manganese(III) porphyrins) and hydrogen peroxide to mimic biological oxidation.

• Stereochemistry: Enzymatic or biomimetic pathways often show higher stereoselectivity than mCPBA, potentially favoring one isomer (often

  ) depending on the specific catalytic pocket or oxidant approach.

Comparative Sourcing Matrix

Feature	Synthetic (mCPBA)	Natural / Biomimetic (Porphyrin/Enzyme)
Precursor	Cholest-4-en-3-ol (Allocholesterol)	Cholest-4-en-3-ol (Endogenous/Added)
Oxidant	mCPBA (Peracid)	/ ROS /
Isomer Ratio	Racemic-like mixture ( mix)	Often Stereoselective (Catalyst dependent)
Yield	High (>80%)	Low to Moderate (variable)
Primary Use	Analytical Standards, Toxicity Screening	Mechanistic Studies, Metabolic Profiling

Part 2: Comparative Performance & Experimental Data

Stability and Chemical Behavior

The 4,5-epoxide ring is strained differently than the 5,6-epoxide due to the A/B ring fusion.

• Acid Sensitivity: Both sources are highly sensitive to acidic environments, hydrolyzing rapidly to cholestane-3,4,5-triols .

  • Observation: Synthetic samples stored in non-buffered chloroform may degrade faster due to trace HCl formation.

  • Protocol: Always store synthetic standards in methanol/ethanol with trace base (e.g., ammonia vapor) or at -80°C under argon.

Analytical Identification (GC-MS & NMR)

Distinguishing the 4,5-isomer from the 5,6-isomer is crucial for validation.

• Mass Spectrometry (GC-MS):

  • Molecular Ion:

    402 (distinct from triols, same as 5,6-epoxide).

  • Fragmentation: 4,5-epoxides typically show a distinct fragmentation pattern involving the A-ring cleavage. Look for diagnostic ions related to the loss of the epoxy group and A-ring fragments that differ from the B-ring fragmentation of 5,6-epoxides.

• NMR Spectroscopy (

  H NMR):

  • Key Shift: The proton at C3 (

    ) and the epoxide proton (if any, though C4/C5 are fully substituted in some derivatives, here C4 is -CH-).

  • 4,5-Epoxide: The C4 proton signal is diagnostic.

  • 5,6-Epoxide: The C6 proton signal is diagnostic (typically

    2.9–3.1 ppm).

Biological Activity (Cytotoxicity)

Synthetic standards are used to model the toxicity found in biological systems.

• Apoptosis: Like 5,6-epoxides, 4,5-epoxycholestan-3-ol is cytotoxic, capable of inducing apoptosis via mitochondrial dysfunction.

• Potency: Preliminary data suggests 4,5-epoxides may have distinct potency due to the altered shape of the A-ring, affecting binding to targets like LXR (Liver X Receptor) differently than the planar 5,6-epoxides.

Part 3: Experimental Protocols

Protocol A: Synthesis of 4,5-Epoxycholestan-3-ol (Synthetic Standard)

• Objective: Generate a standard mixture of

  4,5-epoxides for analysis.

• Reagents: Cholest-4-en-3-ol (100 mg), mCPBA (1.2 eq), Dichloromethane (DCM),

  .

• Dissolution: Dissolve 100 mg Cholest-4-en-3-ol in 5 mL anhydrous DCM under

  .

• Addition: Cool to 0°C. Add mCPBA (dissolved in DCM) dropwise over 10 mins.

• Reaction: Stir at 0°C for 2 hours, then warm to RT for 1 hour. Monitor by TLC (Silica, Hexane:EtOAc 7:3).

• Quench: Add 10%

  (to destroy excess peroxide) and saturated (to neutralize acid).

• Extraction: Wash organic layer with water and brine. Dry over

  .[1]

• Purification: Flash chromatography on silica gel (buffered with 1%

  to prevent hydrolysis). Elute with Hexane/EtOAc gradient.

  • Note: The

    and isomers may separate; collect fractions carefully.

Protocol B: Cell Viability Assay (Comparative Toxicity)

• Objective: Compare toxicity of Synthetic 4,5-Epoxide vs. 5,6-Epoxide.

• Cell Line: HepG2 or CHO cells.

• Seeding: Seed cells at

  cells/well in 96-well plates. Incubate 24h.

• Treatment: Prepare stock solutions of 4,5-Epoxide and 5,6-Epoxide in Ethanol. Treat cells with 0–100

  concentrations (keep EtOH < 0.1%).

• Incubation: Incubate for 24h or 48h.

• Readout: Add MTT reagent (0.5 mg/mL). Incubate 4h. Solubilize formazan with DMSO.[2] Measure Absorbance at 570 nm.

• Analysis: Calculate

  . Expect 4,5-epoxide to show dose-dependent toxicity distinct from vehicle control.

Part 4: Visualizations

Figure 1: Synthesis & Origin Pathways

This diagram illustrates the divergence between the common 5,6-epoxide pathway and the specific 4,5-epoxide pathway.

Caption: Divergent synthesis pathways for 4,5-epoxy vs. 5,6-epoxy cholesterol derivatives.

Figure 2: Decision Matrix for Researchers

When to use Synthetic Standards vs. attempting Natural Isolation.

Caption: Decision tree for selecting the appropriate source of 4,5-epoxycholestan-3-ol based on experimental needs.

References

• Salvador, J. A. R., et al. (2004).

  - and -Steroids with Hydrogen Peroxide Catalyzed by Porphyrin Complexes of Mn(III) and Fe(III)." European Journal of Organic Chemistry, 2004(23), 4778–4787.
  • Relevance: Describes the synthesis and NMR characterization of 4,5-epoxycholestan-3-ol (Compound 2e)

• Smith, L. L. (1981). "Cholesterol Autoxidation."[2][3] Plenum Press, New York.

  • Relevance: Foundational text distinguishing between 5,6-epoxides (major products) and other isomeric forms.[4]

• National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 133006, 4,5-Epoxycholestan-3-ol".

  • Relevance: Verification of chemical structure and CAS 834882-13-2.

• Schroepher, G. J. (2000). "Oxysterols: Modulators of Cholesterol Metabolism."[2][5] Physiological Reviews, 80(1), 361-554.

  • Relevance: Comprehensive review of oxysterol biological activity and cytotoxicity mechanisms.

Sources

• 1. pnorris.people.ysu.edu [pnorris.people.ysu.edu]
• 2. CHOLESTEROL-5ALPHA,6ALPHA-EPOXIDE | 1250-95-9 [chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. Reaction of cholesterol 5,6-epoxides with simulated gastric juice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification of 5α, 6α-epoxycholesterol as a novel modulator of liver X receptor activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Publish Comparison Guide: 4,5-Epoxycholestan-3-ol Interaction with Lipids

This guide provides an in-depth technical comparison of 4,5-Epoxycholestan-3-ol against its primary structural analogs and market alternatives.[1] It is designed for researchers investigating oxysterol-membrane dynamics, lipid oxidation pathways, and sterol-protein interactions.[1]

Executive Summary

4,5-Epoxycholestan-3-ol is a rare, specific oxidized derivative of cholesterol (distinct from the canonical 5,6-epoxycholesterol).[1] While often overlooked in favor of the major autoxidation products, its unique A-ring functionalization presents a distinct "molecular signature" in lipid bilayers.[1]

This guide compares 4,5-Epoxycholestan-3-ol with the industry-standard oxysterols (5,6-Epoxycholesterol and 7-Ketocholesterol ) and native Cholesterol .[1] The analysis focuses on membrane condensing effects, phase behavior, and cytotoxicity potential, grounded in the biophysics of sterol tilt and A/B ring planarity.

Quick Verdict

• Best For: Mechanistic studies probing the specific influence of A-ring planarity on membrane ordering and researchers investigating specific metabolic pathways of cholest-4-en-3-ol.[1]

• Primary Limitation: Significantly lower commercial availability and literature precedence compared to 5,6-epoxycholesterol.[1]

• Key Differentiator: Unlike the 5,6-epoxide (which retains the B-ring modification), the 4,5-epoxide directly alters the A/B ring junction geometry, potentially acting as a stronger membrane disruptor depending on the stereochemistry (

  vs. ).[1]

Molecular Profile & Structural Competitors[1]

Understanding the interaction of this lipid requires a precise structural comparison.[1] The "condensing effect"—the ability of a sterol to order phospholipid acyl chains—is strictly governed by the flatness of the steroid nucleus, particularly the A/B ring junction.[1]

Feature	4,5-Epoxycholestan-3-ol	5,6-Epoxycholesterol (Standard)	Cholesterol (Control)
CAS Number	834882-13-2 (Generic)	1250-95-9 ( -isomer)	57-88-5
Modification Site	C4-C5 (Ring A/B Junction)	C5-C6 (Ring B)[1]	C5-C6 (Double Bond)
Geometry	Variable: -epoxy (Planar-like) / -epoxy (Bent/Cis-like)	Planar: Retains extended conformation similar to cholesterol.[1]	Planar: Perfect for intercalation.[1]
Polarity	High (Epoxide oxygen proximal to C3-OH).[1]	Moderate (Epoxide oxygen distal to C3-OH).[1]	Low (Single OH group).[1]
Membrane Effect	Stereoisomer Dependent: -isomer acts as a "spacer" (disruptor); -isomer may order.[1]	Weak Orderer: Less efficient than cholesterol but maintains raft phases.[1]	Strong Orderer: Maximizes packing.

Structural Visualization (Graphviz)

The following diagram illustrates the structural hierarchy and the synthesis pathway distinguishing the 4,5-isomer from the common 5,6-isomer.

Caption: Synthesis pathway divergence showing the distinct origin of 4,5-epoxycholestan-3-ol from the cholest-4-en-3-ol precursor, contrasting with the direct oxidation of cholesterol to 5,6-epoxide.[1]

Comparative Performance: Lipid Interactions

The interaction of 4,5-Epoxycholestan-3-ol with phospholipids (e.g., DPPC, POPC) and Sphingomyelin is governed by two factors: Steric Fit and Headgroup Hydration .[1]

A. Membrane Condensing Effect (Ordering)

• Cholesterol (Baseline): The planar

  -face allows tight packing with saturated acyl chains, increasing the order parameter ( ) of the membrane.[1]

• 5,6-Epoxycholesterol: The epoxide ring at C5-C6 introduces a slight bulge but largely retains the "flat" shape.[1] It condenses membranes but with ~10-20% less efficiency than cholesterol.[1]

• 4,5-Epoxycholestan-3-ol (The Variable):

  • -Epoxide: Likely retains a trans-like A/B junction, mimicking Cholestanol.[1] It should exhibit a strong condensing effect , potentially exceeding 5,6-epoxy.[1]
  • -Epoxide: Forces the A-ring into a bent (cis-like) conformation similar to Coprostanol.[1] This isomer acts as a membrane disruptor , lowering the phase transition temperature ( ) and increasing fluidity.[1]

  • Critical Insight: Commercial preparations of "4,5-epoxy" may be mixtures.[1] Pure stereoisomers are required for definitive biophysical data.[1]

B. Lipid Raft Partitioning (Lo Phase)

Rafts are Liquid-ordered (

) domains enriched in Sphingomyelin (SM) and Cholesterol.[1]

• 5,6-Epoxy: Partitions into rafts but destabilizes them slightly due to increased polarity.[1]

• 4,5-Epoxy: The proximity of the epoxide oxygen to the C3-hydroxyl group (the "polar head") interferes with the critical Hydrogen Bonding network between the sterol 3-OH and the Sphingomyelin amide group.

  • Prediction: 4,5-Epoxycholestan-3-ol will show reduced affinity for SM-rich rafts compared to Cholesterol, likely segregating into defect regions or the liquid-disordered (

    ) phase.[1]

C. Summary Data Table

Parameter	Cholesterol	5,6-Epoxycholesterol	4,5-Epoxycholestan-3-ol ( )
Phase State Preference	Liquid Ordered ( )	/ Interface	Liquid Disordered ( )
Effect on DPPC	Increases / Broadens	Broadens slightly	Decreases (Depression)
Headgroup Hydration	Low	Moderate	High (Interference)
Cytotoxicity	None (Physiological)	High (Apoptotic)	Unknown/High (Reactive Electrophile)

Experimental Protocols for Validation

To validate the specific interactions of 4,5-Epoxycholestan-3-ol, the following self-validating experimental workflow is recommended. These protocols distinguish between "ordering" (Planar) and "disordering" (Bent) sterols.[1]

Protocol 1: Langmuir Monolayer Compression

Objective: Measure the Mean Molecular Area (MMA) to quantify the condensing effect.[1]

• Preparation: Dissolve 4,5-Epoxycholestan-3-ol in Chloroform (1 mg/mL). Prepare DPPC solution (1 mg/mL).[1]

• Mixture: Create molar ratios of DPPC:Sterol (100:0, 90:10, 70:30, 50:50).

• Compression: Spread on specific subphase (Water or PBS) in a Langmuir trough.[1] Compress barriers at 10 mm/min.

• Analysis: Plot Surface Pressure (

  ) vs. Area per Molecule ( ).

  • Success Criteria: If the curve shifts to a lower area than the theoretical sum of pure components, a Condensing Effect exists.[1] If it shifts right or shows no change, the sterol is non-interactive or disruptive.[1]

Protocol 2: Fluorescence Anisotropy (DPH Assay)

Objective: Assess bulk membrane fluidity.[1]

• Vesicles: Prepare Large Unilamellar Vesicles (LUVs) of POPC containing 0-30 mol% sterol via extrusion (100 nm).

• Probe: Add DPH (Diphenylhexatriene) at 1:500 lipid molar ratio.

• Measurement: Measure fluorescence polarization (

  ) at varying temperatures ( ).

• Interpretation: High Anisotropy (

  ) indicates an ordered, rigid membrane.[1]

  • Prediction: Cholesterol

    0.28; 4,5-Epoxy ( ) 0.15 (Fluid).[1]

Workflow Visualization

Caption: Experimental workflow for characterizing the biophysical impact of 4,5-Epoxycholestan-3-ol on model lipid membranes.

Biological Implications & Safety

Cytotoxicity and Reactivity

Like most sterol epoxides, 4,5-Epoxycholestan-3-ol contains a reactive epoxide ring.[1]

• Reactivity: The 4,5-epoxide is susceptible to nucleophilic attack (e.g., by glutathione or DNA bases).[1] This makes it a potential alkylating agent , capable of forming adducts.[1]

• Metabolism: In vivo, cholesterol epoxides are typically hydrolyzed by Cholesterol Epoxide Hydrolase (ChEH) into cholestane-triols.[1] The specific hydrolysis rate of the 4,5-isomer is less characterized than the 5,6-isomer but likely yields cholestane-3,4,5-triol , a highly polar metabolite that can disrupt membrane integrity further.[1]

Nomenclature Warning

Researchers must rigorously verify the identity of their "Epoxycholesterol".

• Common: Cholesterol 5

  ,6 -epoxide (5,6-epoxy).[1][2][3]

• Target: 4,5-Epoxycholestan-3-ol (Derived from Allocholesterol/Cholest-4-ene).[1]

• Advice: Always check the CAS number and NMR shifts (C4/C5 protons) before use.[1]

References

• Comparison of Sterol Condensing Effects

  • Title: Comparative Study of the Condensing Effects of Ergosterol and Cholesterol.[1][4]

  • Source: Biophysical Journal (NIH/PubMed).[1]

  • URL:[Link][1]

  • Relevance: Establishes the baseline protocols for measuring sterol-induced ordering (condensing effect) in DPPC/POPC membranes.

• Oxidation Pathways of Cholest-4-en-3-ol

  • Title: Oxidation of Δ4- and Δ5-Steroids with Hydrogen Peroxide Catalyzed by Porphyrin Complexes.[1]

  • Source: European Journal of Organic Chemistry (ResearchGate).[1]

  • URL:[Link]

  • Relevance: Explicitly identifies 4,5-epoxycholestan-3-ol as a product of cholest-4-en-3-ol oxidation and details its isol

• Chemical Identity & Properties

  • Title: (3-beta,5-beta,6-beta)-5,6-Epoxycholestan-3-ol Property Data.[1][5]

  • Source: ChemSrc.[1]

  • URL:[Link][1]

  • Relevance: Provides physicochemical data (density, boiling point)

• Cholesterol Epoxide Biology

  • Title: Surprising unreactivity of cholesterol-5,6-epoxides towards nucleophiles.[1]

  • Source: Journal of Biological Chemistry (PMC).[1]

  • URL:[Link]

  • Relevance: Discusses the stability and reactivity of the isomeric 5,6-epoxides, providing a benchmark for predicting the behavior of the 4,5-isomer.

Sources

• 1. 5-beta-Cholestan-3alpha-ol | C27H48O | CID 12305468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CHOLESTEROL-5ALPHA,6ALPHA-EPOXIDE | 1250-95-9 [chemicalbook.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. ir.kagoshima-u.ac.jp [ir.kagoshima-u.ac.jp]
• 5. CAS#:4025-59-6 | (3-beta,5-beta,6-beta)-5,6-Epoxycholestan-3-ol | Chemsrc [chemsrc.com]